Cas no 2229591-66-4 (tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229591-66-4
• MF: C₁₄H₁₇FN₂O₅
• MW: 312.293587446213
• CID: 6403075
• PubChem ID: 165777021
• Update Time: 2025-06-30

tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-yl]carbamate
• 2229591-66-4
• EN300-1892145

• Inchi： 1S/C14H17FN2O5/c1-13(2,3)22-12(19)16-14(4,8-18)10-7-9(15)5-6-11(10)17(20)21/h5-8H,1-4H3,(H,16,19)
• InChI Key： OVYZBNFUCBUYAX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C=O)(C)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.11214981g/mol
• Monoisotopic Mass: 312.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229591-66-4 and Product Name: *tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate*

Compound with the CAS number 2229591-66-4 and the product name tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular architecture of this compound, featuring a combination of fluoro and nitro substituents, positions it as a promising candidate for further exploration in synthetic organic chemistry and pharmacological research.

The presence of a tert-butyl group in the molecular structure contributes to the stability and reactivity of the compound, making it an attractive intermediate in the synthesis of more complex molecules. The carbamate moiety, specifically the N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate moiety, introduces a high degree of functional diversity, enabling various chemical modifications that can be tailored for specific biological targets. This dual functionality is particularly valuable in medicinal chemistry, where precise control over molecular interactions is crucial for developing effective therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of a 5-fluoro group into the molecular framework of this compound aligns with this trend, making it a potential asset in the design of novel pharmaceuticals. Additionally, the 2-nitrophenyl substituent adds another layer of complexity, offering opportunities for selective interactions with biological targets. These features collectively contribute to the compound's potential as a versatile building block in drug discovery.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for subsequent pharmacological evaluation. Researchers have leveraged state-of-the-art techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to construct the desired molecular framework efficiently. These advancements underscore the importance of innovative synthetic strategies in unlocking the full potential of complex organic molecules.

The pharmacological profile of tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate has been extensively studied in recent research endeavors. Preliminary investigations suggest that this compound exhibits promising biological activity across multiple therapeutic areas. Its ability to interact with specific enzymatic targets has been highlighted in several studies, indicating its potential as an inhibitor or modulator of key biological pathways. Furthermore, its structural features have been found to enhance binding affinity and selectivity, which are critical factors in drug design.

In particular, the fluoro and nitro substituents have been shown to play a pivotal role in modulating the pharmacological properties of this compound. The electron-withdrawing nature of these groups influences electronic distributions within the molecule, thereby affecting its interaction with biological targets. This has led to exciting discoveries regarding its potential applications in treating various diseases, including inflammatory conditions and neurological disorders. The versatility of this compound's structure allows for further derivatization, opening up avenues for exploring new therapeutic modalities.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The case of CAS No. 2229591-66-4 exemplifies how structural modifications can lead to significant improvements in drug-like properties. Researchers have meticulously optimized synthetic routes to achieve high enantiomeric purity and minimize unwanted byproducts. These efforts have resulted in a compound that is well-suited for further preclinical and clinical investigations.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like this one. Molecular modeling techniques have been employed to predict binding interactions between tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate and target proteins, providing valuable insights into its mechanism of action. These computational studies complement experimental approaches by offering rapid screening capabilities and helping to prioritize compounds for further testing.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between synthetic chemists, pharmacologists, and biologists are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments that address unmet medical needs.

In conclusion, Compound with CAS No. 2229591-66-4 and product name tert-butyl N-2-(5-fluoro-2-nitrophenyl)-1-oxopropan-2-ylcarbamate stands as a testament to the progress being made in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in drug development efforts. With continued research and innovation, this compound has the potential to contribute significantly to advancements in medicine.